Cas no 2228999-96-8 (2-(2-bromo-1,3-thiazol-4-yl)butanedioic acid)

• Product Name: 2-(2-bromo-1,3-thiazol-4-yl)butanedioic acid
• CAS No: 2228999-96-8
• MF: C₇H₆BrNO₄S
• MW: 280.095839977264
• CID: 5963713
• PubChem ID: 165643994
• Update Time: 2025-10-31

2-(2-bromo-1,3-thiazol-4-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-1,3-thiazol-4-yl)butanedioic acid
• 2228999-96-8
• EN300-1926681

• Inchi： 1S/C7H6BrNO4S/c8-7-9-4(2-14-7)3(6(12)13)1-5(10)11/h2-3H,1H2,(H,10,11)(H,12,13)
• InChI Key： GSCVDELKMRCITL-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 278.92009g/mol
• Monoisotopic Mass: 278.92009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 116Ų

Additional information on 2-(2-bromo-1,3-thiazol-4-yl)butanedioic acid

Introduction to 2-(2-bromo-1,3-thiazol-4-yl)butanedioic acid (CAS No. 2228999-96-8)

2-(2-bromo-1,3-thiazol-4-yl)butanedioic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228999-96-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of heterocyclic derivatives, featuring a thiazole core substituted with a bromo group and connected to a butanedioic acid moiety. The unique structural configuration of this molecule makes it a promising candidate for various applications, particularly in drug discovery and molecular biology.

The thiazole ring is a pivotal structural unit in medicinal chemistry, known for its broad spectrum of biological activities. It is a five-membered aromatic ring containing sulfur and nitrogen atoms, which contributes to its versatility in interacting with biological targets. The presence of the bromo group at the 2-position of the thiazole ring introduces additional reactivity, enabling various chemical modifications that can fine-tune its pharmacological properties. This substitution pattern is particularly interesting because brominated thiazole derivatives have been extensively studied for their potential antimicrobial, antiviral, and anti-inflammatory effects.

The butanedioic acid (or fumaric acid derivative) moiety in the structure adds another layer of functionality, providing sites for further chemical manipulation and enhancing the compound's solubility and bioavailability. Butanedioic acids are well-known for their role in metabolic processes and have been explored in the development of therapeutic agents targeting various diseases. The combination of these structural elements in 2-(2-bromo-1,3-thiazol-4-yl)butanedioic acid suggests a multifaceted pharmacological profile that could be exploited for therapeutic interventions.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have indicated that the bromo group on the thiazole ring can engage in halogen bonding with specific residues in protein active sites, potentially modulating enzyme activity. Additionally, the carboxylic acid groups derived from the butanedioic acid moiety can form hydrogen bonds with polar residues, influencing binding affinity and selectivity.

In vitro studies have demonstrated that derivatives of thiazole with similar structural motifs exhibit promising activities against several pathogens. For instance, modifications involving the thiazole core have shown efficacy against bacterial strains resistant to conventional antibiotics. The incorporation of a bromo group has been found to enhance binding interactions with bacterial enzymes such as DNA gyrase and topoisomerase, leading to inhibition of bacterial growth. These findings highlight the potential of compounds like 2-(2-bromo-1,3-thiazol-4-yl)butanedioic acid as lead candidates for novel antimicrobial therapies.

The pharmaceutical industry has increasingly focused on developing small molecules that can modulate inflammatory pathways. Thiazole derivatives are known to interact with various inflammatory mediators and signaling cascades. The specific arrangement of functional groups in 2-(2-bromo-1,3-thiazol-4-yl)butanedioic acid may enable it to interfere with key enzymes involved in inflammation, such as cyclooxygenases (COX) or lipoxygenases. Preliminary data suggest that this compound could exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

Another area of interest is the potential application of this compound in cancer research. Thiazole-based molecules have been investigated for their ability to induce apoptosis or inhibit proliferation in tumor cells. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse chemical transformations that can be tailored to target specific oncogenic pathways. Researchers are exploring synthetic strategies to derivatize this compound into more potent anticancer agents by modifying the substituents on the thiazole ring or introducing additional functional groups at strategic positions.

The synthesis of 2-(2-bromo-1,3-thiazol-4-yl)butanedioic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on pre-functionalized thiazole derivatives followed by carboxylation at the terminal carbon atom. Advances in green chemistry principles have encouraged researchers to develop more sustainable synthetic methodologies, such as catalytic processes that minimize waste and energy consumption.

The physicochemical properties of this compound are also critical for its formulation and delivery. Factors such as solubility, stability, and bioavailability must be carefully considered when designing drug candidates. Computational tools have been instrumental in predicting these properties before experimental validation, allowing for rapid screening of potential candidates. For instance, molecular dynamics simulations can provide insights into how this molecule behaves within different biological environments, aiding in rational drug design.

Regulatory considerations play a significant role in advancing compounds like 2-(2-bromo-1,3-thiazol-4-yl)butanedioic acid from laboratory research to clinical application. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical products meet stringent quality standards throughout their development process. Additionally, preclinical studies must be conducted to evaluate safety profiles and pharmacokinetic parameters before human trials can commence.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how researchers identify promising candidates like this one. Machine learning algorithms can analyze vast datasets containing structural information and biological activity data to predict novel molecular interactions. These AI-driven approaches have accelerated the identification of lead compounds that require further optimization.

In conclusion,2-(2-bromo-1,3-thiazol-4-yl)butanedioic acid (CAS No. 2228999-96-8) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups offers multiple opportunities for interaction with biological targets across various disease areas including antimicrobial infections,inflammation, and cancer treatment strategies. As research continues to uncover new applications for this compound,it holds significant promise as a building block or lead candidate for future therapeutics